Cas no 90002-05-4 (4H-1,2,4-Triazole, 4-(4-chlorophenyl)-)

• Product Name: 4H-1,2,4-Triazole, 4-(4-chlorophenyl)-
• CAS No: 90002-05-4
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• CID: 1947662
• PubChem ID: 12989607
• Update Time: 2025-04-21

4H-1,2,4-Triazole, 4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-(4-chlorophenyl)-
• 4-(4-chlorophenyl)-1,2,4-triazole
• 90002-05-4
• DTXCID00465271
• 4-(4-Chlorophenyl)-4H-1,2,4-triazole
• DTXSID90514464

• Inchi： 1S/C8H6ClN3/c9-7-1-3-8(4-2-7)12-5-10-11-6-12/h1-6H
• InChI Key： GXEVPLHYOCGFTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=NN=C1

Computed Properties

• Exact Mass: 179.0250249Da
• Monoisotopic Mass: 179.0250249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų